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Compound of Interest

Compound Name: 7-Hydroxyneolamellarin A

Cat. No.: B15574349 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

7-Hydroxyneolamellarin A, a marine-derived pyridoacridine alkaloid with potent biological

activity. Adherence to these guidelines is paramount to ensure personal safety and mitigate

potential risks associated with this cytotoxic compound.

Core Safety and Chemical Data
While a specific Safety Data Sheet (SDS) for 7-Hydroxyneolamellarin A is not readily

available, its classification as a pyridoacridine alkaloid and its known cytotoxic and anti-tumor

properties necessitate handling it with the utmost caution.[1][2][3] The following table

summarizes its known characteristics.
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Property Data

Compound Name 7-Hydroxyneolamellarin A

Synonyms 7-OH-Neo A

Chemical Class Pyridoacridine alkaloid

Source Marine sponge Dendrilla nigra[4][5]

Known Biological Activity

Hypoxia-inducible factor-1α (HIF-1α) inhibitor,

anti-tumor (inhibits angiogenesis, proliferation,

migration, and invasion)[4][5]

Physical Form Solid (based on related compounds)

Solubility Excellent water solubility[4][5]

Toxicity

Presumed to be cytotoxic. Specific toxicological

data (e.g., LD50) is not available. Handle as a

potent toxic compound.

Operational Plan: Handling with Care
Given the cytotoxic nature of 7-Hydroxyneolamellarin A, all handling procedures should be

performed within a designated controlled area.

1. Personal Protective Equipment (PPE): A multi-layered approach to PPE is mandatory.
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PPE Component Specification Recommended Use

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves.

Required for all handling

activities, including weighing,

reconstitution, and

administration. Change outer

gloves immediately upon

contamination.

Gown

Disposable, solid-front gown

with back closure made of a

non-absorbent material.

Required for all procedures.

Eye/Face Protection
Safety goggles and a full-face

shield.

Required when there is any

risk of splashing or aerosol

generation.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Required when handling the

solid compound or when

aerosols may be generated.

2. Engineering Controls:

Ventilation: All manipulations of 7-Hydroxyneolamellarin A, both in solid and solution form,

must be conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet

(BSC).

Designated Area: Clearly mark the area where the compound is being handled. Access to

this area should be restricted.

3. Experimental Workflow:

The following diagram outlines a safe workflow for handling 7-Hydroxyneolamellarin A.
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Experimental Workflow for 7-Hydroxyneolamellarin A

Preparation
(Don PPE, Prepare designated area)

Weighing
(In fume hood/BSC, use containment)

Solubilization
(Add solvent in hood/BSC)

Experimentation
(In vitro/In vivo)

Decontamination
(Clean all surfaces and equipment)

Waste Disposal
(Segregate and label cytotoxic waste)

Post-Procedure
(Doff PPE, Wash hands)

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 7-Hydroxyneolamellarin A.

Disposal Plan: Managing Cytotoxic Waste
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Proper disposal of 7-Hydroxyneolamellarin A and all contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with 7-Hydroxyneolamellarin
A, including gloves, gowns, pipette tips, and empty vials, must be disposed of as cytotoxic

waste.

Containers: Use clearly labeled, leak-proof, and puncture-resistant containers designated for

cytotoxic waste.

Solid Waste: Collect all contaminated solid waste in a designated cytotoxic waste bag within

the fume hood or BSC.

Liquid Waste: Collect all liquid waste containing 7-Hydroxyneolamellarin A in a labeled,

sealed, and compatible waste container. Do not pour down the drain.

Final Disposal: All cytotoxic waste must be disposed of through an approved hazardous

waste management program, typically involving high-temperature incineration. Follow all

institutional, local, and national regulations for hazardous waste disposal.

Mechanism of Action: HIF-1α Inhibition
7-Hydroxyneolamellarin A exerts its anti-tumor effects by inhibiting the hypoxia-inducible

factor-1α (HIF-1α) signaling pathway.[4][5] Under hypoxic conditions, HIF-1α protein

accumulates and promotes the transcription of genes involved in tumor progression, such as

Vascular Endothelial Growth Factor (VEGF). 7-Hydroxyneolamellarin A disrupts this process,

leading to a reduction in tumor angiogenesis, proliferation, and survival.

The following diagram illustrates the inhibitory effect of 7-Hydroxyneolamellarin A on the HIF-

1α pathway.
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Caption: Mechanism of 7-Hydroxyneolamellarin A action on the HIF-1α signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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